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Compound of Interest

Compound Name: Tetradecanedioic acid

Cat. No.: B146896

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
Tetradecanedioic acid, ensuring compliance and minimizing environmental impact.

Tetradecanedioic acid, a dicarboxylic acid, is not classified as a hazardous material for
shipping; however, it can cause skin and eye irritation.[1][2] Adherence to proper disposal
protocols is therefore essential to maintain a safe laboratory environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. This includes protective gloves and eye protection or safety goggles.
[1][3] In case of skin contact, wash the affected area with plenty of water. If skin irritation
occurs, seek medical advice.[1] For eye contact, rinse cautiously with water for several
minutes, removing contact lenses if present and easy to do, and continue rinsing.[1] If eye
irritation persists, get medical attention.[1]

Step-by-Step Disposal Procedure

The disposal of Tetradecanedioic acid should always be in accordance with federal, state,
and local regulations.[1] Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste under regulations such as the US EPA
guidelines in 40 CFR 261.3.[1]
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o Containment of Spills: Should a spill occur, prevent the further spread of the material if it is
safe to do so.[1] Sweep up the solid material, taking care not to create dust, and place it into
a suitable, sealed disposal container.[1]

o Waste Collection: Collect waste Tetradecanedioic acid in a clearly labeled, sealed
container. Do not mix with other waste streams unless instructed to do so by your institution's
environmental health and safety (EHS) office.

e Disposal Options:

o Incineration: A recommended method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber system. This should only be performed by a licensed waste disposal company.

o Approved Waste Disposal Plant: Dispose of the contents and container at an approved
waste disposal plant.[1][3][4]

e Environmental Precautions: It is crucial to prevent Tetradecanedioic acid from entering
drains, waterways, or the soil.[1][4]

Summary of Safety and Hazard Information

Recommended Personal

Hazard Statement GHS Classification Protective Equipment
(PPE)
Causes skin irritation[1] Skin Irritant Protective gloves[1]
Causes serious eye irritation[1] ] Eye protection/safety
Eye Irritant
[2] goggles[1][3]
May cause respiratory N o Use in a well-ventilated area or
T Specific target organ toxicity _
irritation[1][2] with a local exhaust[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tetradecanedioic acid.
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Caption: Disposal workflow for Tetradecanedioic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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